Cas no 921840-58-6 (2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide)

2-(5-Chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide is a synthetic organic compound featuring a thiophene and naphthalene core, linked by an acetamide bridge. The 5-chlorothiophene moiety enhances electrophilic reactivity, while the 4-methoxynaphthalene group contributes to aromatic stability and potential π-stacking interactions. This structure suggests utility in pharmaceutical or materials science research, particularly in the development of bioactive molecules or conjugated systems. The chloro and methoxy substituents offer sites for further functionalization, enabling tailored modifications for specific applications. Its well-defined molecular architecture makes it a candidate for studies in drug discovery, organic electronics, or as a synthetic intermediate in complex organic transformations.

2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide structure

921840-58-6 structure

Product Name:2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide

CAS No:921840-58-6

MF:C₁₇H₁₄ClNO₂S

MW:331.816562175751

CID:6203109

PubChem ID:41340580

Update Time:2025-06-08

2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide
- AKOS024630943
- 921840-58-6
- F2245-0874
- Inchi： 1S/C17H14ClNO2S/c1-21-15-8-7-14(12-4-2-3-5-13(12)15)19-17(20)10-11-6-9-16(18)22-11/h2-9H,10H2,1H3,(H,19,20)
- InChI Key： HFUIHOPIRSCTAX-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(CC(NC2C=CC(=C3C=CC=CC3=2)OC)=O)S1

Computed Properties

Exact Mass: 331.0433776g/mol
Monoisotopic Mass: 331.0433776g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 395
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 66.6Å²

2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2245-0874-2μmol	2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide	921840-58-6	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2245-0874-5μmol	2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide	921840-58-6	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2245-0874-1mg	2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide	921840-58-6	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2245-0874-2mg	2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide	921840-58-6	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2245-0874-3mg	2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide	921840-58-6	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2245-0874-4mg	2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide	921840-58-6	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2245-0874-5mg	2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide	921840-58-6	90%+	5mg	$69.0	2023-05-16

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Additional information on 2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide

Comprehensive Overview of 2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide (CAS No. 921840-58-6)

The compound 2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide, identified by its CAS No. 921840-58-6, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a chlorothiophene moiety with a methoxynaphthalene group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive compounds, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like 2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide has surged due to their versatility in drug discovery. The chlorothiophene segment is known for its electron-withdrawing properties, which can enhance the compound's reactivity in synthetic pathways. Meanwhile, the methoxynaphthalene component contributes to its lipophilicity, a critical factor in pharmacokinetics. This dual functionality positions the compound as a valuable intermediate in the development of small-molecule therapeutics.

One of the most frequently asked questions about CAS No. 921840-58-6 revolves around its synthesis and purification methods. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to ensure high purity and structural integrity. The compound's stability under various conditions is also a topic of interest, particularly for industrial-scale production. Researchers emphasize the importance of optimizing reaction conditions to minimize byproducts and maximize yield.

The growing focus on sustainable chemistry has also influenced the study of 2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide. Innovations in green synthesis methods, such as catalytic reactions and solvent-free processes, are being explored to reduce environmental impact. This aligns with the broader industry trend toward eco-friendly manufacturing, which resonates with both academic and commercial stakeholders.

Another area of exploration is the compound's potential role in cancer research. Preliminary studies suggest that derivatives of 2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide may exhibit anti-proliferative effects on certain cell lines. While further validation is needed, these findings have sparked interest in its application as a scaffold for targeted therapies. The compound's ability to modulate specific biochemical pathways makes it a subject of ongoing investigation.

From a commercial perspective, CAS No. 921840-58-6 is increasingly listed in catalogs of specialty chemicals, catering to the needs of pharmaceutical developers and material scientists. Its availability in custom quantities and high-purity grades has made it a sought-after reagent. Suppliers often highlight its compatibility with high-throughput screening platforms, which are essential for accelerating drug discovery workflows.

In conclusion, 2-(5-chlorothiophen-2-yl)-N-(4-methoxynaphthalen-1-yl)acetamide represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity underscore its potential in multiple domains, from medicinal chemistry to agrochemical innovation. As research continues to uncover new applications, this compound is poised to remain a key player in the advancement of scientific discovery.